Cas no 55088-52-3 (2-phenylbut-1-en-1-one)

• Product Name: 2-phenylbut-1-en-1-one
• CAS No: 55088-52-3
• MF: C₁₀H₁₀O
• MW: 146.185802936554
• CID: 375297
• PubChem ID: 6429333
• Update Time: 2025-04-19

2-phenylbut-1-en-1-one Chemical and Physical Properties

Names and Identifiers

• 2-phenylbut-1-en-1-one
• 2-phenylbutenal
• 2-phenylbut-2-enal
• FEMA No. 3224
• EINECS 259-476-5
• alpha -ethylidene benzene acetaldehyde
• BENZENEACETALDEHYDE, .ALPHA.-ETHYLIDENE-, (E)-
• (E)-2-phenylbut-2-enal
• MFCD00053158
• 2-Phenyl-Crotonaldehyde
• alpha -ethylidene-phenylacetaldehyde
• alpha-Ethylidenebenzeneacetaldehyde
• SCHEMBL950633
• Benzeneacetaldehyde, alpha-ethylidene-, (E)-
• alpha -ethylidenbenzeneacetaldehyde
• 2-Phenyl-2-buten-1-al
• 2-PHENYL-2-BUTENAL
• Phenylcrotonaldehyd
• FEMA 3224
• BENZENEACETALDEHYDE, .ALPHA.-ETHYLIDENE-, (.ALPHA.E)-
• NS00049278
• a-Ethylidenebenzeneacetaldehyde, 9CI
• 55088-52-3
• Crotonaldehyde, 2-phenyl-
• (2E)-2-phenylbut-2-enal
• 54075-09-1
• Benzeneacetaldehyde, alpha-ethylidene-, (alphaE)-
• FEMA No. 3224, E-
• AKOS025396900
• CHEBI:89904
• EINECS 224-567-0
• 2-Phenyl-2-butenal,(E)+(Z)
• alpha-Phenylcrotonaldehyde
• alpha-Ethylidene-Benzeneacetaldehyde
• 2-Phenylcrotonaldehyde
• (E)-2-Phenylcrotonaldehyde
• N8EMO6YRV9
• E8991Q8HSC
• 4411-89-6
• UNII-E8991Q8HSC
• a-Ethylidene-Benzeneacetaldehyde
• 2-Phenylacetaldehyde, alpha -ethylidene
• (2e)-2-phenyl-2-butenal
• 2-Butenal, 2-phenyl
• UNII-N8EMO6YRV9
• 2-Phenyl-2-butenal, (2E)-
• 2-Phenyl-2-butenal, (E)+(Z)
• Q27162088

• Inchi： 1S/C10H10O/c1-2-9(8-11)10-6-4-3-5-7-10/h2-8H,1H3/b9-2-
• InChI Key： DYAOGZLLMZQVHY-MBXJOHMKSA-N
• SMILES： O=C/C(=C/C)/C1C=CC=CC=1

Computed Properties

• Exact Mass: 146.0732
• Monoisotopic Mass: 146.073165
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 17.1

Experimental Properties

• Density: 0.957
• Boiling Point: 198.1°C at 760 mmHg
• Flash Point: 69.3°C
• Refractive Index: 1.508
• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes